Cas no 1803764-43-3 (5-Hydroxy-2-(trifluoromethyl)nicotinonitrile)

• Product Name: 5-Hydroxy-2-(trifluoromethyl)nicotinonitrile
• CAS No: 1803764-43-3
• MF: C₇H₃F₃N₂O
• MW: 188.106731653214
• CID: 4904094
• Update Time: 2025-06-14

5-Hydroxy-2-(trifluoromethyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2-(trifluoromethyl)nicotinonitrile

• Inchi： 1S/C7H3F3N2O/c8-7(9,10)6-4(2-11)1-5(13)3-12-6/h1,3,13H
• InChI Key： OVXHVDMSPZHTGH-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(=CN=1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• XLogP3: 1.1
• Topological Polar Surface Area: 56.9

Additional information on 5-Hydroxy-2-(trifluoromethyl)nicotinonitrile

Comprehensive Overview of 5-Hydroxy-2-(trifluoromethyl)nicotinonitrile (CAS No. 1803764-43-3)

5-Hydroxy-2-(trifluoromethyl)nicotinonitrile (CAS No. 1803764-43-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the nicotinonitrile family, characterized by its unique trifluoromethyl and hydroxy functional groups. These structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its potential due to its versatile reactivity and compatibility with modern synthetic methodologies.

The growing interest in 5-Hydroxy-2-(trifluoromethyl)nicotinonitrile aligns with the broader trend of fluorinated compounds gaining prominence in drug discovery. Fluorine incorporation often enhances metabolic stability, bioavailability, and binding affinity, making this compound a focal point for medicinal chemistry applications. Recent studies highlight its role in optimizing lead compounds for central nervous system (CNS) disorders and inflammatory diseases, addressing critical unmet medical needs. Its CAS No. 1803764-43-3 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, 5-Hydroxy-2-(trifluoromethyl)nicotinonitrile serves as a key building block for heterocyclic chemistry. Its nitrile group offers a handle for further derivatization, enabling the construction of diverse pyridine-based scaffolds. This adaptability is crucial for designing small-molecule therapeutics, where structural diversity directly correlates with biological activity. The compound’s trifluoromethyl moiety also contributes to lipophilicity, a property highly sought after in drug design to improve membrane permeability.

Environmental and green chemistry considerations are another hotspot tied to this compound. As industries strive for sustainable synthesis, researchers are investigating eco-friendly routes to produce 5-Hydroxy-2-(trifluoromethyl)nicotinonitrile with minimal waste. Catalytic methods and flow chemistry techniques are being explored to enhance efficiency, reducing the reliance on hazardous reagents. These advancements resonate with the global push toward green pharmaceuticals, a topic frequently queried in scientific search engines.

In the realm of agrochemicals, 5-Hydroxy-2-(trifluoromethyl)nicotinonitrile has shown promise as a precursor for crop protection agents. Its structural motifs are found in compounds targeting pest resistance and fungal pathogens, addressing challenges in food security. The trifluoromethyl group, in particular, is known to enhance the durability and efficacy of agrochemicals, making this compound a subject of patents and commercial formulations.

Analytical characterization of CAS No. 1803764-43-3 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards for research and industrial use. The demand for high-purity 5-Hydroxy-2-(trifluoromethyl)nicotinonitrile is rising, driven by its applications in high-throughput screening and combinatorial chemistry.

Looking ahead, the compound’s potential in personalized medicine and targeted therapy is a burgeoning area of exploration. Its modular structure allows for customization to interact with specific biological targets, aligning with the shift toward precision medicine. As AI-driven drug discovery gains traction, 5-Hydroxy-2-(trifluoromethyl)nicotinonitrile is likely to feature prominently in virtual screening libraries, further cementing its importance in modern science.